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Executive Summary & Scientific Context
The on-surface synthesis of graphene nanoribbons (GNRs) via Ullmann-type coupling

represents a paradigm shift in nanofabrication, moving from "top-down" lithography to "bottom-

up" atomic precision. This protocol details the synthesis of 7-atom wide armchair graphene

nanoribbons (7-AGNRs) using 10,10'-dibromo-9,9'-bianthryl (DBBA) precursors on a Au(111)

substrate.[1][2][3][4][5]

Unlike solution-based chemistry, the Au(111) surface acts as both a catalyst and a template.

The reaction proceeds in two distinct thermal steps:

Polymerization (Ullmann Coupling): Scission of C-Br bonds and formation of C-C bonds

between aryl radicals to form polyanthrylene chains.

Cyclodehydrogenation: Planarization of the polymer into a fully conjugated graphene

nanoribbon.

Why Au(111)? Gold is chemically inert enough to allow radical diffusion before coupling (unlike

Cu, which often couples immediately and irregularly) yet active enough to catalyze C-Br

scission at moderate temperatures.
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Experimental Prerequisites
Ultra-High Vacuum (UHV) Environment[3][6]

Base Pressure:

mbar is critical. Contaminants (H₂O, O₂) will quench aryl radicals, terminating chain growth.

Pumping System: Turbomolecular pumps backed by ion/titanium sublimation pumps.[6]

Materials
Substrate: Au(111) Single Crystal (Orientation accuracy <0.1°).[7]

Precursor: 10,10'-dibromo-9,9'-bianthryl (DBBA), purity >98% (sublimed grade).

Evaporator: Knudsen Cell (K-Cell) or Quartz Crucible Evaporator with PID temperature

control.

Core Protocol: Step-by-Step Methodology
Phase 1: Substrate Preparation (The Foundation)
Goal: Create an atomically flat, reconstructed Au(111) surface.

Sputtering: Bombard surface with Ar⁺ ions (Energy: 1.0 – 1.5 keV; Pressure:

mbar) for 15 minutes to remove contaminants.

Annealing: Heat substrate to 450°C for 15 minutes.

Mechanism:[8][9] Heals sputtering damage and induces the characteristic

"herringbone" reconstruction.

Validation: Perform STM scan. Large, defect-free terraces (>100 nm width) with visible

herringbone reconstruction confirm readiness.

Phase 2: Precursor Deposition
Goal: Achieve sub-monolayer coverage (0.5 – 0.8 ML) to prevent vertical stacking.
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Degas: Pre-heat DBBA crucible to 140°C (shutter closed) for 1 hour to remove

water/solvents.

Deposition:

Substrate Temp:Room Temperature (25°C).

Crucible Temp:~160°C - 180°C (System dependent; calibrate using Quartz Crystal

Microbalance to ~0.5 Å/min).

Duration: Typically 2–5 minutes.

In-situ Check: At RT, DBBA molecules self-assemble into "islands" stabilized by halogen

bonding. They do not yet form covalent bonds.

Phase 3: Polymerization (The Ullmann Step)
Goal: Induce C-Br cleavage and radical polymerization.

Ramp: Heat substrate to 200°C (Rate: 2°C/s).

Hold: Maintain 200°C for 10 minutes.

Mechanism:

At ~150°C, C-Br bonds break.

Br atoms adsorb onto the Au surface.

Anthryl radicals diffuse along the surface.

Radicals couple to form polyanthrylene chains.

Result: The surface now contains "kinked" polymer chains and adsorbed Bromine atoms.

Phase 4: Cyclodehydrogenation (GNR Formation)
Goal: Planarize the polymer into a ribbon.
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Ramp: Heat substrate to 400°C.

Hold: Maintain 400°C for 10 minutes.

Mechanism:

Intramolecular C-C bond formation occurs between the anthryl units.

Hydrogen atoms dissociate (H₂ gas desorbs).

The polymer flattens into a fully conjugated 7-AGNR.

Note: Most Br atoms desorb from the surface at this temperature.

Reaction Mechanism & Workflow Visualization
Reaction Pathway Logic
The following diagram illustrates the chemical transformation logic, highlighting the critical

temperature thresholds that gate each state.
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Caption: Figure 1. Thermal activation pathway of DBBA on Au(111).[1][2][4] Red arrows

indicate the Ullmann coupling phase; Green arrow indicates the graphitization phase.

Experimental Workflow
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This diagram outlines the operational sequence in the UHV chamber.

Start: Clean Au(111)

Deposition (RT)
0.5 - 0.8 ML DBBA

Anneal 1: 200°C (10 min)
Polymerization

Optional: STM Check
(Verify Chains)

Anneal 2: 400°C (10 min)
GNR Formation

Final Characterization
STM / XPS

Click to download full resolution via product page

Caption: Figure 2. Operational workflow for the two-step thermal synthesis protocol.

Data Summary & Validation Metrics
To ensure the protocol was successful, compare your results against these standard metrics.
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Parameter
Phase 1:
Deposition (RT)

Phase 2:
Polymerization
(200°C)

Phase 3: GNR
Formation (400°C)

STM Morphology

Self-assembled

islands, herringbone

pattern visible.

Disordered, "kinked"

wires. High apparent

height (~3-4 Å).

Straight, flat ribbons.

Low apparent height

(~2 Å).

Periodicity
N/A (Molecular

crystal)
Irregular

~0.43 nm (along

ribbon axis)

XPS (Br 3d)
Strong doublet (C-Br

bond)

Shifted to lower

binding energy

(Chemisorbed Br-Au)

Absent (Br desorbs)

XPS (C 1s) Single peak
Broadened (mixed

sp²/sp³)

Narrow, asymmetric

(Graphitic sp²)

Bandgap (STS)
HOMO-LUMO gap of

monomer
N/A

~2.3 - 2.5 eV (on

Au(111))

Troubleshooting & Optimization
Issue: Short, segmented ribbons.

Cause: Surface coverage too low (radicals didn't find partners) or heating rate too slow

(radicals passivated by background gas before coupling).

Fix: Increase coverage to ~0.7 ML; ensure fast ramp rate to 200°C.

Issue: Messy, cross-linked networks.

Cause: Coverage too high (>1 ML). Vertical stacking prevents proper surface catalysis.

Fix: Reduce deposition time.

Issue: "Fuzzy" STM images.

Cause: Mobile species (Br atoms or unreacted monomers) adhering to the tip.
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Fix: Pulse the tip (+3V, 100ms) over clean gold to drop the molecule.

References
Cai, J., et al. (2010).[9][10][11] Atomically precise bottom-up fabrication of graphene

nanoribbons.[9][10][11][12][13] Nature, 466, 470–473.[9][10][11][14] Link

Ruffieux, P., et al. (2016). On-surface synthesis of graphene nanoribbons with zigzag edge

topology. Nature, 531, 489–492. Link

Talirz, L., et al. (2013). Termini of bottom-up fabricated graphene nanoribbons. Journal of

Chemical Physics, 139, 034706. Link

Bronner, C., et al. (2013). Aligning graphene nanoribbons on Au(788). Applied Physics

Letters, 103, 013114. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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